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Compound of Interest

Compound Name: (R)-PF-06256142

Cat. No.: B609962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of (R)-PF-06256142, a potent and selective D1 receptor agonist. Adherence to

these guidelines is crucial for ensuring the compound's stability and the reproducibility of

experimental results.

Compound Information and Properties
(R)-PF-06256142 is a non-catecholamine agonist of the D1 receptor with potential applications

in research related to neurological and psychiatric disorders such as Parkinson's disease and

schizophrenia.[1][2] Its chemical and physical properties are summarized in the table below.

Property Value Source

Chemical Formula C₂₁H₁₆N₄O₂ [2]

Molecular Weight 356.39 g/mol [2]

CAS Number 1609583-14-3 [1]

Appearance Solid powder [2]

Purity >98% (typical) [2]
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Solubility Data
Proper dissolution is critical for the preparation of accurate and effective stock solutions. (R)-
PF-06256142 is soluble in organic solvents but has limited solubility in aqueous solutions. It is

highly recommended to use anhydrous, high-purity solvents to avoid compound degradation.

Solvent Concentration Notes Source

DMSO
≥ 200 mg/mL (561.20

mM)

Ultrasonic treatment

may be needed. Use

of newly opened,

hygroscopic DMSO is

recommended as it

significantly impacts

solubility.

[1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 5 mg/mL (14.03

mM)

A clear solution can

be achieved with this

co-solvent system,

suitable for in vivo

studies.

[1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 5 mg/mL (14.03

mM)

This formulation

provides a clear

solution and is

another option for in

vivo applications.

[1]

10% DMSO, 90%

Corn Oil

≥ 5 mg/mL (14.03

mM)

This preparation

results in a clear

solution, but caution is

advised for dosing

periods exceeding half

a month.

[1]

Experimental Protocols
This protocol outlines the preparation of a 10 mM stock solution in DMSO, a common starting

point for most cell-based assays.
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Materials:

(R)-PF-06256142 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer and/or sonicator

Procedure:

Preparation: Allow the vial of (R)-PF-06256142 powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of the compound using a calibrated balance.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.56 mg of (R)-PF-
06256142.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

compound. For the example above, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly. If complete dissolution is not achieved,

sonicate the solution in a water bath for short intervals until the solid is fully dissolved.[3]

Gentle warming (up to 50°C) can also be applied if necessary, but care should be taken to

avoid degradation.[3]

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile tubes to

minimize freeze-thaw cycles.[4]

Working solutions are typically prepared by diluting the high-concentration DMSO stock

solution into an aqueous buffer or cell culture medium.

Important Considerations:
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To prevent precipitation of the compound, it is recommended to make initial serial dilutions in

DMSO before the final dilution into the aqueous medium.

The final concentration of DMSO in the assay should be kept low (typically <0.5%) to avoid

solvent-induced cytotoxicity or off-target effects.[5] Always include a vehicle control with the

same final DMSO concentration in your experiments.[5]

Procedure:

Serial Dilution (in DMSO): Prepare intermediate dilutions of the 10 mM stock solution in

DMSO as needed for your experimental design.

Final Dilution (in Aqueous Medium): Slowly add the diluted DMSO stock solution to your pre-

warmed cell culture medium or buffer while vortexing or gently mixing to ensure rapid

dispersion and minimize precipitation.

Storage and Stability
Proper storage is essential to maintain the integrity and activity of (R)-PF-06256142 solutions.

Solution Type
Storage
Temperature

Duration Notes Source

Solid Powder -20°C Up to 3 years
Store in a dry,

dark place.
[2][3]

0-4°C
Short term (days

to weeks)
[2]

DMSO Stock

Solution
-80°C Up to 6 months

Aliquot to avoid

repeated freeze-

thaw cycles.

[1]

-20°C Up to 1 month [1]
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Workflow for (R)-PF-06256142 Stock Solution Preparation
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Simplified D1 Receptor Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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